Cas no 893638-47-6 (Ethyl 5-(m-tolyl)isoxazole-3-carboxylate)
893638-47-6 structure
Product Name:Ethyl 5-(m-tolyl)isoxazole-3-carboxylate
CAS No:893638-47-6
MF:C13H13NO3
MW:231.247223615646
MDL:MFCD08701224
CID:993697
PubChem ID:23006227
Update Time:2025-04-20
Ethyl 5-(m-tolyl)isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(m-tolyl)isoxazole-3-carboxylate
- Ethyl 5-(3-methylphenyl)-1,2-oxazole-3-carboxylate
- ethyl 5-m-tolylisoxazole-3-carboxylate
- SY267946
- Akos pao-1398
- MFCD08701224
- Ethyl5-(m-tolyl)isoxazole-3-carboxylate
- DTXSID90629704
- 893638-47-6
- SCHEMBL2967105
- JHFSORPOVYRMJN-UHFFFAOYSA-N
- DB-343018
-
- MDL: MFCD08701224
- Inchi: 1S/C13H13NO3/c1-3-16-13(15)11-8-12(17-14-11)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3
- InChI Key: JHFSORPOVYRMJN-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(=O)OCC)=N1)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 231.08954328g/mol
- Monoisotopic Mass: 231.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.3Ų
Ethyl 5-(m-tolyl)isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132904-1g |
ethyl 5-(m-tolyl)isoxazole-3-carboxylate |
893638-47-6 | 95% | 1g |
$333 | 2021-08-05 | |
| eNovation Chemicals LLC | Y1197420-1g |
Ethyl 5-(m-Tolyl)isoxazole-3-carboxylate |
893638-47-6 | 95% | 1g |
$980 | 2024-07-19 | |
| Chemenu | CM132904-1g |
ethyl 5-(m-tolyl)isoxazole-3-carboxylate |
893638-47-6 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1197420-1g |
Ethyl 5-(m-Tolyl)isoxazole-3-carboxylate |
893638-47-6 | 95% | 1g |
$980 | 2025-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659067-1g |
Ethyl 5-(m-tolyl)isoxazole-3-carboxylate |
893638-47-6 | 98% | 1g |
¥8144.00 | 2024-04-26 | |
| eNovation Chemicals LLC | Y1197420-1g |
Ethyl 5-(m-Tolyl)isoxazole-3-carboxylate |
893638-47-6 | 95% | 1g |
$980 | 2025-02-20 | |
| Crysdot LLC | CD11026974-1g |
Ethyl 5-(m-tolyl)isoxazole-3-carboxylate |
893638-47-6 | 95+% | 1g |
$353 | 2024-07-18 |
Ethyl 5-(m-tolyl)isoxazole-3-carboxylate Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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